methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate

• IUPAC Name: methyl 4-methyl-3-[[4-(morpholin-4-ylmethyl)benzoyl]amino]benzoate
• InChI: InChI=1S/C21H24N2O4/c1-15-3-6-18(21(25)26-2)13-19(15)22-20(24)17-7-4-16(5-8-17)14-23-9-11-27-12-10-23/h3-8,13H,9-12,14H2,1-2H3,(H,22,24)
• InChI Key: JPQGYNJVURIMNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

Methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate, also known as MMMP, is a synthetic compound that has been studied extensively for its potential use in scientific research. MMMP is a member of the benzamide family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate is not fully understood. However, it is believed to act by inhibiting certain enzymes and receptors in the body. methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. It has also been shown to inhibit the activity of the receptor CXCR4, which is involved in cell migration and proliferation.
Biochemical and Physiological Effects:
methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit inflammation, and protect against oxidative stress. methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate in lab experiments is its specificity. methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been shown to have a high degree of selectivity for certain enzymes and receptors, making it a useful tool for investigating specific biological processes. However, one limitation of using methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate is its potential toxicity. methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been shown to be toxic at high concentrations, and care must be taken when using it in lab experiments.

Future Directions

There are many future directions for research on methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate. One area of research is the development of new synthetic methods for producing methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate. Another area of research is the investigation of the potential therapeutic uses of methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate in cancer, inflammation, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate and its effects on various biological processes.

Scientific Research Applications

Methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been studied for its potential use in scientific research. It has been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes. methyl 4-methyl-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been used in studies of cancer, inflammation, and neurodegenerative diseases. It has also been used to investigate the role of certain enzymes and receptors in the body.